Cas no 83834-60-0 (2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate)

• Product Name: 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
• CAS No: 83834-60-0
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 6222314
• PubChem ID: 5373773
• Update Time: 2025-06-14

2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
• 1322-65-2
• 2-Ethoxyethyl-p-methoxycinnamate
• 5437O7N5BH
• SR-01000945002-1
• HSDB 7424
• CAS-104-28-9
• 2-ethoxyethyl 3-(4-methoxyphenyl)prop-2-enoate
• p-Methoxycinnamic Acid 2-Ehoxyethyl Ester
• CINOXATE [MART.]
• Tox21_113675
• Cinoxatum [INN-Latin]
• 2-Propenoic acid, 4-methoxy-, 2-ethoxyethyl ester
• Cinoxate (USAN/INN)
• Giv Tan F
• D03512
• DB15467
• 2-Ethoxyethyl 3-(4-methoxyphenyl)-2-propenoate #
• CINOXATE [HSDB]
• 2-ETHOXYETHYL P-METHOXYCINNAMATE
• Giv-tan F
• 2-ethoxyethyl (E)-3-(4-methoxyphenyl)prop-2-enoate
• Cinoxato [INN-Spanish]
• CINOXATE [USAN]
• SCHEMBL15558
• Cinoxate, analytical standard
• CINOXATE [INCI]
• CINOXATE [VANDF]
• Z53833825
• EN300-21043514
• CINOXATE [MI]
• UNII-5437O7N5BH
• EINECS 203-191-0
• CHEMBL2104045
• DTXSID101167513
• NCGC00249899-01
• 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)acrylate
• 3-(4-Methoxyphenyl)-2-propenoic acid 2-ethoxyethyl ester
• Cinoxatum
• Propenoic acid, 3-(4-methoxyphenyl)-, 2-ethoxyethyl ester
• Caswell No. 427E
• DTXSID2025264
• Cinoxate [USAN:USP:INN]
• Cinoxat
• SR-01000945002
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, 2-ethoxyethyl ester, (E)-
• BRN 2728232
• Giv Tanf
• Give-Tan
• Q2319112
• Cinoxato
• Cinoxate
• 83834-60-0
• EN300-6492977
• CINOXATE [INN]
• Giv Tan F; Give-Tan; Phiasol; Sundare
• p-Methoxycinnamic acid, 2-ethoxyethyl ester
• Sundare
• Phiasol
• 104-28-9
• CINOXATE [WHO-DD]
• EPA Pesticide Chemical Code 076604
• DTXCID305264
• CCRIS 4813
• Cinnamic acid, p-methoxy-, 2-ethoxyethyl ester
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, 2-ethoxyethyl ester

• MDL： MFCD00868209
• Inchi： 1S/C14H18O4/c1-3-17-10-11-18-14(15)9-6-12-4-7-13(16-2)8-5-12/h4-9H,3,10-11H2,1-2H3/b9-6+
• InChI Key： CMDKPGRTAQVGFQ-RMKNXTFCSA-N
• SMILES： O(CC)CCOC(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 250.12050905g/mol
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate

Comprehensive Overview of 2-Ethoxyethyl (2E)-3-(4-Methoxyphenyl)prop-2-enoate (CAS No. 83834-60-0)

2-Ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate, with the CAS No. 83834-60-0, is a specialized organic compound widely recognized for its applications in fragrance formulation, cosmetic ingredients, and advanced material synthesis. This ester derivative, characterized by its ethoxyethyl and methoxyphenyl functional groups, exhibits unique chemical properties that make it valuable in industries ranging from personal care to specialty chemicals. Its molecular structure combines a conjugated double bond (2E-configuration) with aromatic and ether linkages, contributing to its stability and reactivity under controlled conditions.

In recent years, the demand for sustainable and bio-based ingredients has surged, aligning with global trends toward eco-friendly formulations. Researchers have explored 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate as a potential candidate for green chemistry applications due to its moderate biodegradability and low toxicity profile. Its role in fragrance longevity enhancement has also garnered attention, particularly in premium perfumery, where it acts as a fixative to prolong scent retention without altering olfactory notes.

The compound’s synthesis typically involves a transesterification or esterification reaction between 4-methoxycinnamic acid and 2-ethoxyethanol, optimized for high yield and purity. Analytical techniques such as GC-MS and HPLC are employed to verify its structural integrity, ensuring compliance with industry standards like IFRA (International Fragrance Association) guidelines. This rigorous quality control is critical for its use in cosmetic formulations, where ingredient safety is paramount.

From a commercial perspective, CAS No. 83834-60-0 is often listed under trade names such as “Ethoxyethyl Methoxycinnamate” or “EE-MOP” in supplier catalogs. Its versatility extends to UV-absorbing properties, making it a subject of interest in sunscreen additives research, though its primary use remains in fragrance compounding. Market analysts note growing inquiries for this compound in regions with booming personal care industries, such as Asia-Pacific and North America.

Innovations in delivery systems, such as microencapsulation, have further expanded the utility of 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate. For instance, its incorporation into controlled-release matrices enhances performance in functional textiles and air fresheners. These advancements address consumer demands for long-lasting sensory experiences, a key trend in modern product development.

Despite its niche status, the compound’s patent landscape reveals active research in optimizing its synthesis and applications. Recent publications highlight its compatibility with biopolymer matrices, suggesting future potential in biodegradable packaging or antimicrobial coatings. Such interdisciplinary applications underscore its relevance in circular economy initiatives.

In summary, 2-ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-enoate (CAS 83834-60-0) exemplifies the intersection of chemistry and consumer-driven innovation. Its multifunctional attributes—ranging from olfactory enhancement to material science—position it as a compound of enduring interest in both academic and industrial settings. As sustainability and performance continue to dominate market priorities, this ester’s role is likely to evolve, offering new opportunities for research and commercialization.